rel-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

• IUPAC Name: [(2R,3S)-2-(1-methylpyrazol-4-yl)oxolan-3-yl]methanamine
• InChI: InChI=1S/C9H15N3O/c1-12-6-8(5-11-12)9-7(4-10)2-3-13-9/h5-7,9H,2-4,10H2,1H3/t7-,9+/m0/s1
• InChI Key: BSDDZDZDSASPHS-IONNQARKSA-N
• Canonical SMILES: CN1C=C(C=N1)C2C(CCO2)CN
• Isomeric SMILES: CN1C=C(C=N1)[C@H]2[C@@H](CCO2)CN
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

The compound “rel-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine” is a chemical substance with the CAS Number: 1807933-92-1. It has a molecular weight of 181.24. The IUPAC name for this compound is ( (2R,3S)-2- (1-methyl-1H-pyrazol-5-yl)tetrahydrofuran-3-yl)methanamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15N3O/c1-12-8 (2-4-11-12)9-7 (6-10)3-5-13-9/h2,4,7,9H,3,5-6,10H2,1H3/t7-,9+/m0/s1. This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the stereochemistry.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. For more detailed physical and chemical properties, it’s recommended to refer to a product datasheet or contact the supplier.

Scientific Research Applications

Organic Synthesis Techniques

Research on organic synthesis techniques, including the oxidative ring-opening of certain pyrazole derivatives, showcases the development of novel synthetic routes. For example, the synthesis of rel-(2R,3R)-3-phenyl-3-[5-aryl-3,4-bis(methoxycarbonyl)pyrazolyl-1]alanine esters through oxidative ring cleavage demonstrates the advancement in creating complex organic molecules with potential applications in drug development and material science (Prešeren et al., 1999).

Metal Complexes and Catalysis

Studies on oxorhenium(V) complexes with carbohydrate ligands and their formation demonstrate the versatility of metal complexes in catalysis and material science. The creation of these complexes underlines the importance of metal-ligand interactions for developing new catalysts and materials with enhanced properties (Klüfers et al., 2002).

Molecular Docking and Anticancer Agents

Research into new heterocyclic compounds with potential anticancer and antimicrobial properties highlights the ongoing effort to discover novel therapeutic agents. The synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents exemplify the integration of chemistry and biology to address health-related challenges (Katariya et al., 2021).

Safety And Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335, indicating potential harm if swallowed, skin irritation, eye irritation, and respiratory irritation respectively. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.